BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Methylvaleryl chloride boiling point

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Methylvaleryl chloride
CAS No.: 5238-27-7
Cat. No.: B1584303

Get Quote

An In-Depth Technical Guide to the Boiling Point of 2-Methylvaleryl Chloride

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini,
Senior Application Scientist

Introduction

2-Methylvaleryl chloride, systematically known as 2-methylpentanoyl chloride, is a C6 acyl
chloride with the chemical formula CeH11CIO. As the acid chloride derivative of 2-
methylpentanoic acid, it serves as a highly reactive intermediate in organic synthesis. Its utility
IS prominent in the production of pharmaceuticals, agrochemicals, and other fine chemicals
where the introduction of a 2-methylpentanoyl moiety is required.[1] The presence of a chlorine
atom bonded to the carbonyl group renders the molecule highly susceptible to nucleophilic
attack, making it an effective acylating agent.[2] However, this reactivity also necessitates
precise handling and a thorough understanding of its physical properties, chief among them
being its boiling point.

This guide provides a detailed analysis of the boiling point of 2-methylvaleryl chloride,
grounded in fundamental principles of physical chemistry and supported by empirical data. We
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will explore the causal relationships between its molecular structure and boiling point and
provide a field-proven protocol for its experimental determination.

Physicochemical Profile

A summary of the key physical and chemical properties of 2-methylvaleryl chloride is
presented below for quick reference. This data is essential for designing reaction conditions,
purification procedures, and ensuring safe handling.

Property Value Source(s)

Systematic Name 2-Methylpentanoyl chloride [3]

CAS Number 5238-27-7 [3]

Molecular Formula CeH11CIO [3]

Molecular Weight 134.60 g/mol [3]

- ) 139-144 °C (412-417 K) at

Boiling Point [4115]
760 mmHg

Density ~0.98 g/cm3 at 25 °C [5]

Refractive Index ~1.425 (n20/D) [5]
Clear, colorless to pale yellow

Appearance o [1]
liquid

o Pungent odor, moisture-
Key Characteristics - ) [1]
sensitive, corrosive

Core Analysis: Determinants of Boiling Point

The boiling point of a substance is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. This physical constant is dictated by the strength of
intermolecular forces holding the liquid molecules together. For 2-methylvaleryl chloride, the
primary factors are dipole-dipole interactions, van der Waals dispersion forces, and molecular
structure.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1584303/docs?utm_src=pdf-body#2-methylvaleryl-chloride-boiling-point
https://www.drugfuture.com/chemdata/caproyl-chloride.html
https://www.drugfuture.com/chemdata/caproyl-chloride.html
https://www.drugfuture.com/chemdata/caproyl-chloride.html
https://www.drugfuture.com/chemdata/caproyl-chloride.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144257_en.htm
https://www.tcichemicals.com/US/en/p/H0117
https://www.tcichemicals.com/US/en/p/H0117
https://www.tcichemicals.com/US/en/p/H0117
https://www.sigmaaldrich.com/TW/zh/product/aldrich/156957
https://www.sigmaaldrich.com/TW/zh/product/aldrich/156957
https://www.benchchem.com/product/b1584303/docs?utm_src=pdf-body#2-methylvaleryl-chloride-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Reported Boiling Point Values

Multiple chemical suppliers and databases report the boiling point of 2-methylvaleryl chloride
at standard pressure (760 mmHg) to be in the range of 139-144 °C.[4][5] This value is a critical
parameter for its purification by distillation.

Influence of Intermolecular Forces

The 2-methylvaleryl chloride molecule possesses significant polarity due to the
electronegative oxygen and chlorine atoms attached to the carbonyl carbon. This creates a
permanent dipole moment, leading to dipole-dipole attractions between adjacent molecules.[6]
These forces are stronger than the transient van der Waals forces found in nonpolar molecules
of similar size, but weaker than the hydrogen bonds present in its parent carboxylic acid, 2-
methylpentanoic acid. The absence of hydrogen bonding capability is a key reason why acyl
chlorides have significantly lower boiling points than their corresponding carboxylic acids.[3]

The Critical Role of Molecular Structure: An Isomeric
Comparison

The most insightful analysis of a compound's boiling point comes from comparing it with its
isomers. This approach isolates the effect of molecular shape while keeping molecular weight
constant. The governing principle is that branching in a carbon chain reduces the molecule's
surface area, which in turn weakens the van der Waals dispersion forces, resulting in a lower
boiling point.[7][8]

To validate this principle for acyl chlorides, we first examine the C5 isomers:
e Pentanoyl chloride (straight-chain): 125-127 °C

e 2-Methylbutanoyl! chloride (branched): 116-121 °C

¢ 3-Methylbutanoyl chloride (branched): 115-117 °C

As predicted, the branched isomers have boiling points approximately 10 °C lower than their
straight-chain counterpart.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1584303/docs?utm_src=pdf-body#2-methylvaleryl-chloride-boiling-point
https://m.chemicalbook.com/ProductChemicalPropertiesCB3144257_en.htm
https://www.tcichemicals.com/US/en/p/H0117
https://www.benchchem.com/product/b1584303/docs?utm_src=pdf-body#2-methylvaleryl-chloride-boiling-point
https://chemicalpoint.eu/product/hexanoyl-chloride/
https://www.drugfuture.com/chemdata/caproyl-chloride.html
https://grokipedia.com/page/hexanoyl_chloride
https://www.chemimpex.com/products/38969
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Applying this established causality to 2-methylvaleryl chloride (a C6 acyl chloride), we
compare it to its straight-chain isomer, hexanoyl chloride:

e Hexanoyl chloride (straight-chain C6): 150-154 °C[3][4][7][8][9]
e 2-Methylpentanoyl! chloride (branched C6): 139-144 °C[4][5]

The data demonstrates conclusively that the presence of the methyl group at the alpha-position
(C2) in 2-methylpentanoyl chloride lowers its boiling point by approximately 10 °C compared to
the linear hexanoyl chloride. This reduction is a direct consequence of the more compact,
quasi-spherical shape induced by the branching, which minimizes the surface area available
for intermolecular contact.
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Caption: Relationship between branching and boiling point in C6 acyl chlorides.
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Field Application: Experimental Determination of
Boiling Point

The high reactivity, corrosivity, and moisture sensitivity of 2-methylvaleryl chloride demand a
carefully controlled method for boiling point determination. The micro boiling point technique
using a Thiele tube is ideal as it requires a small sample volume and contains the substance,
minimizing exposure.

Self-Validating Protocol for Micro Boiling Point
Determination

This protocol is designed to be self-validating by ensuring slow, uniform heating and precise
observation of the equilibrium point.

Materials:

Thiele tube filled with mineral oil

e Thermometer (-10 to 200 °C range)

o Small test tube (e.g., 75 x 10 mm)

o Capillary tube (sealed at one end)

» Rubber band or wire for attachment

e Heating source (Bunsen burner or heating mantle)
o Safety goggles, gloves, and lab coat

Fume hood

Procedure:

e Preparation (in a fume hood): Add approximately 0.5 mL of 2-methylvaleryl chloride to the
small test tube.
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o Capillary Insertion: Place the capillary tube into the test tube with its open end submerged in
the liquid.

o Assembly: Securely attach the test tube to the thermometer using a rubber band. The bottom
of the test tube should be aligned with the thermometer bulb.

e Thiele Tube Setup: Insert the thermometer assembly into the Thiele tube, ensuring the
mineral oil level is above the side-arm junction. The sample should be positioned in the
center of the main body of the tube.

» Heating: Gently heat the side arm of the Thiele tube with a slow, even flame or a heating
mantle. The design of the tube facilitates natural convection, ensuring uniform heat
distribution.

» First Observation: As the temperature rises, a stream of bubbles will emerge from the open
end of the capillary tube. This occurs as the trapped air expands and is displaced by the
sample's vapor.

» Equilibrium Point: Continue heating until a rapid, continuous stream of bubbles is observed.
This indicates the liquid's temperature has exceeded its boiling point.

e Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
The rate of bubbling will decrease.

» Boiling Point Reading: The boiling point is the temperature at which the bubbling ceases and
the liquid just begins to be drawn back into the capillary tube. This is the precise moment
when the external pressure equals the vapor pressure of the liquid.

» Validation: Repeat the heating and cooling cycle to verify the measurement. A consistent
reading confirms the accuracy of the determination.

Safety Causality:

e Fume Hood: Acyl chlorides react with atmospheric moisture to release corrosive HCI gas.[1]
Performing the experiment in a fume hood is mandatory to prevent respiratory tract irritation.

e Small Sample Size: Minimizes potential hazards in case of accidental spillage or breakage.
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« Inert Oil Bath: Provides slow, uniform heating and prevents direct flame contact with the
flammable organic liquid, reducing fire risk.

Preparation
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l

2. Insert capillary tube
(open end down)
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4. Place assembly
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side arm

6. Observe stream
of bubbles

7. Heat until bubble
stream is rapid
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liquid enters capillary
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Caption: Experimental workflow for micro boiling point determination.

Conclusion

The boiling point of 2-methylvaleryl chloride, empirically determined to be in the range of
139-144 °C, is a direct reflection of its molecular properties. Its polarity gives rise to dipole-
dipole interactions, elevating its boiling point above that of comparable nonpolar alkanes.
Crucially, as demonstrated by isomeric analysis, the alpha-methyl branch introduces steric
hindrance that reduces molecular surface area, thereby weakening van der Waals forces and
significantly lowering its boiling point by approximately 10 °C compared to its straight-chain
isomer, hexanoyl chloride. For professionals in research and drug development, a firm grasp of
these fundamental principles is not merely academic; it is essential for the practical design of
purification protocols, the prediction of physical behavior, and the safe and effective handling of
this valuable synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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